Cas no 64133-90-0 (Methanone, (5-chloro-3-phenyl-2,1-benzisoxazol-7-yl)phenyl-)

Methanone, (5-chloro-3-phenyl-2,1-benzisoxazol-7-yl)phenyl- structure
64133-90-0 structure
Product Name:Methanone, (5-chloro-3-phenyl-2,1-benzisoxazol-7-yl)phenyl-
CAS No:64133-90-0
MF:C20H12ClNO2
MW:333.767784118652
CID:1670451
Update Time:2024-09-03

Methanone, (5-chloro-3-phenyl-2,1-benzisoxazol-7-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (5-chloro-3-phenyl-2,1-benzisoxazol-7-yl)phenyl-
    • Inchi: 1S/C20H12ClNO2/c21-15-11-16(19(23)13-7-3-1-4-8-13)18-17(12-15)20(24-22-18)14-9-5-2-6-10-14/h1-12H
    • InChI Key: YFDLZZZPBLIZRY-UHFFFAOYSA-N
    • SMILES: C(C1C2C(C=C(Cl)C=1)=C(C1=CC=CC=C1)ON=2)(C1=CC=CC=C1)=O

Computed Properties

  • Exact Mass: 333.05576

Experimental Properties

  • Density: 1.309±0.06 g/cm3(Predicted)
  • Melting Point: 130-132 °C(Solv: methanol (67-56-1))
  • Boiling Point: 542.8±50.0 °C(Predicted)
  • PSA: 43.1
  • pka: -8.11±0.30(Predicted)
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